CAY10435

• Synonyms: 1-oxaxolo[4,5-b]pyridin-2-yl-1-dodecanone
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol
• SMILES: CCCCCCCCCCCC(=O)C1=NC2=C(O1)C=CC=N2
• InChI: InChI=1S/C18H26N2O2/c1-2-3-4-5-6-7-8-9-10-12-15(21)18-20-17-16(22-18)13-11-14-19-17/h11,13-14H,2-10,12H2,1H3
• InChIKey: XUWBDQAPIZBSRY-UHFFFAOYSA-N

Researchers requiring reversible FAAH inhibition for ex vivo imaging or activity-based protein profiling (ABPP) often face confounding irreversible binding from common carbamate/urea inhibitors. CAY10435 solves this with a non-competitive, washable mechanism and sub-nanomolar potency (Ki=0.57 nM). • Ex vivo imaging: Demonstrates comprehensive, regionally distinct FAAH inhibition in caudate putamen, cerebellum, and cortical areas, outperforming MAFP. • ABPP/Proteomics: Well-characterized >100-fold selectivity window over TGH enables confident FAAH phenotype assignment in complex samples. • Supply: ≥98% purity, available in mg-to-gram quantities with rapid global delivery.

CAY10435: Potent Reversible FAAH Inhibitor

CAY10435 (1-oxazolo[4,5-b]pyridin-2-yl-1-dodecanone, CAS 288862-73-7) is a β-ketooxazapyridine and a selective, potent inhibitor of fatty acid amide hydrolase (FAAH) [1]. It binds non-competitively to FAAH from Dictyostelium discoideum with a Kd value of 0.57 nM and exhibits a Ki of 0.57 nM for rat FAAH . Its chemical structure and mechanism of action distinguish it from other classes of FAAH inhibitors, such as carbamates and ureas [2].

Inhibition type Reversible FAAH inhibitor, suitable for transient enzyme activity studies

Binding mode Non-competitive binding supports allosteric and substrate-variable assays

Selectivity profile Defined selectivity window facilitates FAAH-specific pathway interpretation

• [1] Boger, D. L., et al. (2000). Exceptionally potent inhibitors of fatty acid amide hydrolase: The enzyme responsible for degradation of endogenous oleamide and anandamide. Proceedings of the National Academy of Sciences, 97(10), 5044–5049. View Source
• [2] Johnson, D. S., et al. (2011). Discovery of PF-04457845: A Highly Potent, Orally Bioavailable, and Selective Urea FAAH Inhibitor. ACS Medicinal Chemistry Letters, 2(2), 91–96. View Source

CAY10435: Why Substitution Fails

FAAH inhibitors are not a uniform class; they differ substantially in potency, selectivity, mechanism of action (reversible vs. irreversible), and in vivo target engagement profiles [1]. Substituting CAY10435 with an alternative FAAH inhibitor without careful consideration of these parameters can lead to divergent experimental outcomes, particularly in studies requiring reversible inhibition, specific brain regional effects, or minimal off-target activity against other serine hydrolases [2]. The quantitative evidence below demonstrates that CAY10435 possesses a unique combination of high potency, a defined selectivity window, and a reversible mechanism that distinguishes it from many commonly used FAAH inhibitors, such as URB597, MAFP, and PF-04457845 [3].

CAY10435

Typical alternative (URB597, PF-04457845)

Mechanism

Reversible

Often irreversible; enzyme recovery may differ

Selectivity

>100-fold over TGH; well-characterized

Selectivity windows may vary; off-target profiles may not transfer

Brain regional effect

Reported distinct caudate putamen/cerebellum inhibition

Regional patterns may differ; not interchangeable for region-specific studies

• [1] Ahn, K., et al. (2011). Mechanistic and pharmacological characterization of PF-04457845: a highly potent and selective fatty acid amide hydrolase inhibitor that reduces inflammatory and noninflammatory pain. Journal of Pharmacology and Experimental Therapeutics, 338(1), 114-124. View Source
• [2] Scott, B., et al. (2007). Ex vivo imaging of fatty acid amide hydrolase activity and its inhibition in the mouse brain. Journal of Pharmacology and Experimental Therapeutics, 321(3), 1228-1236. View Source
• [3] Boger, D. L., et al. (2000). Exceptionally potent inhibitors of fatty acid amide hydrolase: The enzyme responsible for degradation of endogenous oleamide and anandamide. Proceedings of the National Academy of Sciences, 97(10), 5044–5049. View Source

CAY10435: Head-to-Head Comparison

Potency vs. Irreversible Inhibitors

CAY10435 demonstrates high potency against rat FAAH with a Ki of 0.57 nM, which is within the same order of magnitude as the irreversible inhibitor MAFP (IC50 = 2.5 nM) and significantly more potent than the reversible inhibitor OL-135 (IC50 = 4.7 nM) [1]. In a serine hydrolase screening panel, CAY10435 exhibited an IC50 of 0.81 nM for FAAH, confirming its sub-nanomolar inhibitory activity .

Potency comparison

Reported

Ki 0.57 nM vs MAFP IC50 2.5 nM; ~4.4-fold difference

Supports sub-nanomolar FAAH inhibition context in enzyme assays

Rat FAAH enzyme; cross-study comparable

Evidence Dimension	Inhibitory Potency (Ki or IC50)
Target Compound Data	Ki = 0.57 nM (rat FAAH); IC50 = 0.81 nM (FAAH in serine hydrolase panel)
Comparator Or Baseline	MAFP IC50 = 2.5 nM (rat FAAH); OL-135 IC50 = 4.7 nM (human FAAH)
Quantified Difference	CAY10435 is ~4.4-fold more potent than MAFP and ~8.2-fold more potent than OL-135 based on Ki/IC50 comparison.
Conditions	Rat FAAH enzyme assay; serine hydrolase family screening panel

Why This Matters

For researchers requiring sub-nanomolar FAAH inhibition, CAY10435 offers potency equivalent to or exceeding that of widely used irreversible inhibitors, making it a suitable choice for sensitive in vitro assays.

• [1] Boger, D. L., et al. (2000). Exceptionally potent inhibitors of fatty acid amide hydrolase: The enzyme responsible for degradation of endogenous oleamide and anandamide. Proceedings of the National Academy of Sciences, 97(10), 5044–5049. View Source

Selectivity Over Serine Hydrolases

In a proteomic screen against the serine hydrolase family, CAY10435 exhibited a >100-fold selectivity window for FAAH (IC50 = 0.81 nM) over triacylglycerol hydrolase (TGH, IC50 = 83 nM) and a >60,000-fold window over KIAA1363 (IC50 = 50 µM) . This selectivity profile is clearly defined and quantifiable, unlike some earlier-generation inhibitors where off-target activity was less well-characterized [1].

Selectivity window

Class-level

~102-fold over TGH, >60,000-fold over KIAA1363

Supports FAAH-specific interpretation; off-target contribution reviewed

Serine hydrolase panel; class-level inference

Evidence Dimension	Selectivity (IC50 ratio)
Target Compound Data	FAAH IC50 = 0.81 nM; TGH IC50 = 83 nM; KIAA1363 IC50 = 50 µM
Comparator Or Baseline	Class-level baseline: Minimal acceptable selectivity window for a probe compound is >10-fold.
Quantified Difference	102-fold selectivity over TGH; 61,728-fold selectivity over KIAA1363.
Conditions	Serine hydrolase family screening panel using proteomics approach.

Why This Matters

The quantified selectivity window ensures that FAAH inhibition, rather than off-target effects on other hydrolases, is the primary driver of observed biological responses, which is critical for data interpretation and reproducibility.

• [1] Ahn, K., et al. (2011). Mechanistic and pharmacological characterization of PF-04457845: a highly potent and selective fatty acid amide hydrolase inhibitor that reduces inflammatory and noninflammatory pain. Journal of Pharmacology and Experimental Therapeutics, 338(1), 114-124. View Source

Reversible vs. Irreversible Mechanism

Unlike the irreversible inhibitors URB597 and PF-04457845, which form covalent adducts with the FAAH active site, CAY10435 acts as a reversible inhibitor [1][2]. This mechanistic difference is critical for experimental designs requiring washout or recovery of enzyme activity, and it avoids the prolonged, irreversible target engagement associated with covalent inhibitors [3].

Mechanism reversibility

Head-to-head

Reversible vs irreversible (URB597, PF-04457845)

Reversible profile supports washout protocols; avoids covalent target engagement

Enzyme activity recovery after 500-fold dilution

Evidence Dimension	Inhibition Mechanism
Target Compound Data	Reversible
Comparator Or Baseline	URB597: Irreversible; PF-04457845: Irreversible
Quantified Difference	Qualitative difference in reversibility; recovery of enzyme activity upon dilution only for CAY10435.
Conditions	Enzyme activity measured after 500-fold dilution of enzyme-inhibitor complex.

Why This Matters

The reversible nature of CAY10435 makes it the preferred choice for studies requiring transient FAAH inhibition, such as acute pharmacological challenges or experiments where persistent enzyme inactivation would confound results.

• [1] Boger, D. L., et al. (2000). Exceptionally potent inhibitors of fatty acid amide hydrolase: The enzyme responsible for degradation of endogenous oleamide and anandamide. Proceedings of the National Academy of Sciences, 97(10), 5044–5049. View Source
• [2] Johnson, D. S., et al. (2011). Discovery of PF-04457845: A Highly Potent, Orally Bioavailable, and Selective Urea FAAH Inhibitor. ACS Medicinal Chemistry Letters, 2(2), 91–96. View Source
• [3] Ahn, K., et al. (2011). Mechanistic and pharmacological characterization of PF-04457845: a highly potent and selective fatty acid amide hydrolase inhibitor that reduces inflammatory and noninflammatory pain. Journal of Pharmacology and Experimental Therapeutics, 338(1), 114-124. View Source

Brain Region-Specific FAAH Inhibition

In an ex vivo imaging study of mouse brain, CAY10435 and MAFP showed similar efficacy in reducing [³H]anandamide metabolism in the thalamus, somatosensory cortex, and visual cortex. However, only CAY10435 significantly reduced activity in the caudate putamen and cerebellum (p < 0.01) [1]. This indicates that CAY10435 exhibits a distinct regional pattern of FAAH inhibition compared to MAFP, which may translate to differential modulation of endocannabinoid tone in these brain regions [2].

Brain regional effect

Head-to-head

Significant reduction in caudate putamen & cerebellum (p

Distinct regional inhibition pattern; supports striatal/cerebellar endocannabinoid research

Ex vivo mouse brain imaging

Non-competitive binding

Class-level

Kd 0.57 nM; non-competitive mode

Supports allosteric FAAH studies and substrate-condition experiments

D. discoideum FAAH; class-level inference

Evidence Dimension	Brain Region-Specific FAAH Inhibition
Target Compound Data	Reduced activity in thalamus, somatosensory cortex, visual cortex, caudate putamen, cerebellum.
Comparator Or Baseline	MAFP reduced activity in thalamus, somatosensory cortex, visual cortex only.
Quantified Difference	Significant reduction in caudate putamen and cerebellum for CAY10435 (p < 0.01) vs. MAFP.
Conditions	Ex vivo imaging of mouse brain after intravenous [³H]anandamide administration.

Why This Matters

For studies investigating the role of endocannabinoids in specific brain regions or behaviors mediated by the striatum and cerebellum, CAY10435 provides a tool with a more comprehensive and regionally distinct inhibition profile compared to MAFP.

• [1] Scott, B., et al. (2007). Ex vivo imaging of fatty acid amide hydrolase activity and its inhibition in the mouse brain. Journal of Pharmacology and Experimental Therapeutics, 321(3), 1228-1236. View Source
• [2] PubMed. (n.d.). CAY10435 Search Results. View Source

Non-Competitive Binding vs. Competitive Inhibitors

CAY10435 binds non-competitively to FAAH from Dictyostelium discoideum with a Kd of 0.57 nM . This is in contrast to many FAAH inhibitors that bind competitively at the active site [1]. Non-competitive inhibition may offer advantages in certain experimental contexts, such as when high substrate concentrations are present or when probing allosteric regulation of the enzyme .

Non-competitive binding

Class-level

Kd 0.57 nM; non-competitive mode

Supports allosteric FAAH studies and substrate-condition experiments

D. discoideum FAAH; class-level inference

Evidence Dimension	Binding Mode
Target Compound Data	Non-competitive (Kd = 0.57 nM)
Comparator Or Baseline	Many FAAH inhibitors (e.g., OL-135) are competitive inhibitors.
Quantified Difference	Qualitative difference in mechanism.
Conditions	Binding assay with Dictyostelium discoideum FAAH.

Why This Matters

The non-competitive binding mode provides an additional mechanistic distinction for researchers studying FAAH inhibition under varying substrate conditions or for those seeking to avoid competitive displacement artifacts.

• [1] Boger, D. L., et al. (2000). Exceptionally potent inhibitors of fatty acid amide hydrolase: The enzyme responsible for degradation of endogenous oleamide and anandamide. Proceedings of the National Academy of Sciences, 97(10), 5044–5049. View Source

CAY10435: Optimal Use Cases

Ex Vivo Brain FAAH Imaging

CAY10435 is the optimal choice for ex vivo imaging studies requiring comprehensive, regionally distinct FAAH inhibition. Its ability to significantly reduce FAAH activity in the caudate putamen and cerebellum, in addition to cortical regions, provides a more complete picture of endocannabinoid dynamics compared to MAFP [1].

In Vitro Reversible Inhibition Assays

For biochemical or cell-based assays where transient, washable FAAH inhibition is needed, CAY10435 is the preferred reagent. Its reversible mechanism, combined with sub-nanomolar potency (Ki = 0.57 nM), makes it ideal for acute pharmacological challenges without the confounding effects of irreversible target engagement seen with URB597 or PF-04457845 [2].

Serine Hydrolase Selectivity Profiling

Researchers conducting activity-based protein profiling (ABPP) or other proteomic studies to dissect serine hydrolase function should consider CAY10435. Its well-characterized selectivity window (>100-fold for FAAH over TGH) allows for confident assignment of FAAH-dependent phenotypes in complex biological samples .

Non-Competitive Inhibition Studies

Investigators interested in the kinetics of non-competitive inhibition or the allosteric regulation of FAAH can utilize CAY10435 as a tool compound. Its non-competitive binding mode (Kd = 0.57 nM) distinguishes it from active-site competitive inhibitors and may yield different results in substrate-saturated assay conditions .

Application

Selection Property

Validation Focus

Brain FAAH imaging studies

Comprehensive regional inhibition profile

Verify caudate putamen and cerebellum activity

Reversible FAAH inhibition assays

Reversible, washable mechanism

Confirm enzyme recovery after dilution

Serine hydrolase profiling

Defined selectivity window

Validate FAAH-specific readout over TGH

Non-competitive binding studies

Non-competitive inhibition mode

Test under varied substrate concentrations

• [1] Scott, B., et al. (2007). Ex vivo imaging of fatty acid amide hydrolase activity and its inhibition in the mouse brain. Journal of Pharmacology and Experimental Therapeutics, 321(3), 1228-1236. View Source
• [2] Boger, D. L., et al. (2000). Exceptionally potent inhibitors of fatty acid amide hydrolase: The enzyme responsible for degradation of endogenous oleamide and anandamide. Proceedings of the National Academy of Sciences, 97(10), 5044–5049. View Source